N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib
N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib
Brand Name:
Vulcanchem
CAS No.:
1346604-14-5
VCID:
VC0124751
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D
SMILES:
CC1=CC=C(C=C1)C2=NN(C(=C2)C(F)(F)F)C3=CC=C(C=C3)S(=O)(=O)N
Molecular Formula:
C17H14F3N3O2S
Molecular Weight:
385.398
N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib
CAS No.: 1346604-14-5
Reference Standards
VCID: VC0124751
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 385.398
![N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib - 1346604-14-5](/images/no_structure.jpg)
| CAS No. | 1346604-14-5 |
|---|---|
| Product Name | N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib |
| Molecular Formula | C17H14F3N3O2S |
| Molecular Weight | 385.398 |
| IUPAC Name | 2,3,5,6-tetradeuterio-4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D |
| Standard InChIKey | LGIMTMFJBCXYRP-YKVCKAMESA-N |
| SMILES | CC1=CC=C(C=C1)C2=NN(C(=C2)C(F)(F)F)C3=CC=C(C=C3)S(=O)(=O)N |
| Synonyms | 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl](benzene-d4)sulfonamide; |
| PubChem Compound | 71315837 |
| Last Modified | Nov 11 2021 |
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